Cas no 2168297-62-7 (6-(difluoromethyl)-2-ethyl-1,3-oxazinane)

• Product Name: 6-(difluoromethyl)-2-ethyl-1,3-oxazinane
• CAS No: 2168297-62-7
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6482266
• PubChem ID: 165506655
• Update Time: 2025-06-07

6-(difluoromethyl)-2-ethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-2-ethyl-1,3-oxazinane
• 2168297-62-7
• EN300-1280457

• Inchi： 1S/C7H13F2NO/c1-2-6-10-4-3-5(11-6)7(8)9/h5-7,10H,2-4H2,1H3
• InChI Key： IMWYPPWGASYWCZ-UHFFFAOYSA-N
• SMILES： FC(C1CCNC(CC)O1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-(difluoromethyl)-2-ethyl-1,3-oxazinane

Introduction to 6-(difluoromethyl)-2-ethyl-1,3-oxazinane (CAS No. 2168297-62-7)

6-(difluoromethyl)-2-ethyl-1,3-oxazinane, identified by the Chemical Abstracts Service Number (CAS No.) 2168297-62-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the oxazinane family, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a difluoromethyl group at the sixth position and an ethyl substituent at the second position imparts unique chemical properties that make it a subject of considerable interest in synthetic chemistry and drug development.

The structural configuration of 6-(difluoromethyl)-2-ethyl-1,3-oxazinane contributes to its reactivity and potential applications. The difluoromethyl group, known for its electron-withdrawing nature, can influence the electronic properties of the molecule, making it a valuable moiety in designing bioactive compounds. Additionally, the ethyl group introduces steric hindrance and can affect the molecule's solubility and metabolic stability. These features are particularly relevant in medicinal chemistry, where such structural elements often play a crucial role in modulating biological activity.

In recent years, there has been growing interest in oxazinane derivatives due to their potential pharmacological properties. Studies have demonstrated that oxazinane scaffolds can serve as versatile platforms for developing novel therapeutic agents. The compound 6-(difluoromethyl)-2-ethyl-1,3-oxazinane is no exception, and its unique structural features have prompted researchers to explore its synthetic pathways and biological activities.

One of the most compelling aspects of 6-(difluoromethyl)-2-ethyl-1,3-oxazinane is its utility as a building block in organic synthesis. The oxazinane ring can be readily functionalized at various positions, allowing chemists to introduce additional substituents that enhance specific biological targets. For instance, modifications at the third position of the oxazinane ring have been shown to influence the molecule's interaction with biological receptors. This flexibility makes it an attractive candidate for further derivatization and optimization.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 6-(difluoromethyl)-2-ethyl-1,3-oxazinane. Molecular modeling studies indicate that the difluoromethyl group significantly affects the molecule's dipole moment and polarizability, which are critical parameters in drug-receptor binding affinity. These insights have guided experimental efforts to fine-tune the compound's structure for improved pharmacological efficacy.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds like 6-(difluoromethyl)-2-ethyl-1,3-oxazinane due to their diverse biological activities. Preliminary studies suggest that this compound exhibits promising properties in various therapeutic areas. For example, its structural motif is reminiscent of several known bioactive molecules that target enzymes and receptors involved in metabolic disorders and inflammatory responses. This has spurred interest in evaluating its potential as an intermediate or lead compound for drug discovery programs.

Synthetic methodologies for preparing 6-(difluoromethyl)-2-ethyl-1,3-oxazinane have also seen significant progress. Researchers have developed efficient routes that incorporate fluorinated groups with high selectivity, ensuring minimal side reactions. These advancements are crucial for producing high-purity samples suitable for both academic research and industrial applications. The ability to synthesize complex molecules like this oxazinane derivative with precision underscores the progress being made in synthetic organic chemistry.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 6-(difluoromethyl)-2-ethyl-1,3-oxazinane, the presence of two fluorine atoms at the sixth position is expected to confer these advantages, making it a valuable candidate for further development.

As research continues to uncover new applications for oxazinane derivatives, compounds like 6-(difluoromethyl)-2-ethyl-1,3-oxazinane are likely to play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing molecules with tailored biological activities, addressing unmet medical needs across various disease areas.

In conclusion,6-(difluoromethyl)-2-ethyl-1,3-oxazinane (CAS No. 2168297-62) represents a fascinating example of how structural modifications can lead to novel bioactive compounds. Its potential applications in pharmaceutical research underscore the importance of continued exploration in this field. As synthetic techniques improve and computational tools provide deeper insights into molecular interactions,this compound is poised to contribute significantly to future advancements in medicinal chemistry.